1-(1H-1,2,3-Triazol-4-yl)ethanone

• IUPAC Name: 1-(2H-triazol-4-yl)ethanone
• InChI: InChI=1S/C4H5N3O/c1-3(8)4-2-5-7-6-4/h2H,1H3,(H,5,6,7)
• InChI Key: MEGPCWYKTKUKEG-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=NNN=C1
• Molecular Formula: C4H5N3O
• Molecular Weight: 111.10 g/mol
• CAS No.: 177084-87-6

Description

Synthesis Analysis

The synthesis of compounds similar to “1-(1H-1,2,3-Triazol-4-yl)ethanone” has been reported in the literature. For instance, a library of substituted (1-(benzyl)-1H-1,2,3-triazol-4-yl)(piperazin-1-yl)methanone derivatives were designed, synthesized, and screened for their in vitro cytotoxic activity. Another study reported the synthesis of functionalized 1H-1,2,3-triazole-4-carbonitriles from available precursors.

Scientific Research Applications

• Synthesis and Characterization :

  • A compound synthesized from 1-(1H-1,2,3-Triazol-4-yl)ethanone was characterized using various techniques such as IR, NMR, and MS studies. This compound showed thermal stability and was analyzed for its crystal structure using XRD and Hirshfeld surfaces computational method. Additionally, its cytotoxicity was evaluated, and molecular docking studies were conducted to understand its interaction with human serum albumin for potential biological applications (Govindhan et al., 2017).

• Antimicrobial Activity :

  • Novel derivatives of this compound were synthesized and evaluated for their antimicrobial activity. These compounds were characterized using NMR and Mass spectra. Their antimicrobial activity against various organisms was assessed, indicating potential applications in this area (Nagamani et al., 2018).

• Drug Discovery and Design :

  • The compound was utilized in the synthesis of acetic acids, which are promising building blocks for drug discovery. Methods like the Arndt–Eistert reaction and homologization through nucleophilic substitution were used in these syntheses (Pokhodylo et al., 2021).

• Corrosion Inhibition :

  • A synthesized derivative of this compound was investigated as a corrosion inhibitor for mild steel in a corrosive environment. Its efficiency was assessed through weight loss measurements and spectroscopy techniques. The inhibitor showed significant potential, with an inhibition efficiency of up to 95.10% (Jawad et al., 2020).

• Catalysis and Green Chemistry :

  • The compound was also used in eco-friendly microwave-assisted synthesis, demonstrating its utility in green chemistry applications. This method yielded a regioselective 1,2,3-triazole isomer, characterized by IR, NMR, MS spectral data, and X-ray diffraction (Said et al., 2020).

Future Directions

The future research directions for “1-(1H-1,2,3-Triazol-4-yl)ethanone” could include further studies on its synthesis, properties, and potential applications. It would also be interesting to explore its mechanism of action and potential therapeutic uses.